Cas no 33427-10-0 (2,5-Morpholinedione, 6-methyl-3-(1-methylethyl)-, (3S,6S)-)

• Product name: 2,5-Morpholinedione, 6-methyl-3-(1-methylethyl)-, (3S,6S)-
• CAS No: 33427-10-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1465020
• PubChem ID: 10953974

2,5-Morpholinedione, 6-methyl-3-(1-methylethyl)-, (3S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Morpholinedione, 6-methyl-3-(1-methylethyl)-, (3S,6S)-
• (3S,6S)-6-methyl-3-propan-2-ylmorpholine-2,5-dione
• DTXSID70449568
• 33427-10-0

• Inchi： InChI=1S/C8H13NO3/c1-4(2)6-8(11)12-5(3)7(10)9-6/h4-6H,1-3H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： CACOEUFPTVKTDQ-WDSKDSINSA-N
• SMILES： CC1C(=O)NC(C(=O)O1)C(C)C

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4